Cas no 1251564-36-9 (N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251564-36-9
• MF: C₂₁H₂₀N₄O₄
• MW: 392.407904624939
• CID: 5393624
• Update Time: 2025-10-20

N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-Benzodioxol-5-ylamino)-7-methyl-1,8-naphthyridin-3-yl]-4-morpholinylmethanone
• N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C21H20N4O4/c1-13-2-4-15-19(24-14-3-5-17-18(10-14)29-12-28-17)16(11-22-20(15)23-13)21(26)25-6-8-27-9-7-25/h2-5,10-11H,6-9,12H2,1H3,(H,22,23,24)
• InChI Key： YMFXOKPZFNPLKV-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C3OCOC3=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCOCC1)=O

Experimental Properties

• Density: 1.403±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.0±50.0 °C(Predicted)
• pka: 5.72±0.30(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine

Introduction to N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251564-36-9)

N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine, identified by its CAS number 1251564-36-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a benzodioxol moiety at the 2H position and a morpholine carbonyl group at the 3-position enhances its potential as a pharmacophore. These structural features are reminiscent of molecules that have demonstrated efficacy in various pharmacological contexts, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. Naphthyridine derivatives have emerged as a particularly interesting class of compounds due to their ability to interact with multiple targets simultaneously. The specific arrangement of functional groups in N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine suggests that it may possess the ability to modulate several key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

The benzodioxol ring is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit antiviral, anti-inflammatory, and antimicrobial properties. Its incorporation into the naphthyridine core of this compound likely contributes to its overall pharmacological profile. Additionally, the morpholine carbonyl group is known to enhance binding affinity and selectivity, which could be crucial for developing drugs with minimal side effects.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the naphthyridine core followed by the introduction of the benzodioxol and morpholine moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

Evaluation of the pharmacological properties of N-(< strong >2H- 1, 3-benzodioxol- 5- yl) - < strong >7-methyl strong > - < strong >3- (morpholine -4- carbonyl) strong > - < strong >1, 8-naphthyridin -4- amine strong > has been conducted in various preclinical models. Initial studies have shown promising results in terms of inhibitory activity against specific enzymes and receptors relevant to cancer progression. The compound's ability to interfere with critical signaling pathways suggests its potential as an anticancer agent. Furthermore, its interaction with inflammatory mediators indicates that it may also have therapeutic value in treating chronic inflammatory diseases.

The role of computational chemistry in understanding the behavior of complex molecules like N-(< strong >2H- 1, 3-benzodioxol- 5- yl) - < strong >7-methyl strong > - < strong >3- (morpholine -4- carbonyl) strong > - < strong >1, 8-naphthyridin -4- amine cannot be overstated. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential target proteins. These computational approaches complement experimental data by providing insights into the molecular interactions that underpin the biological activity of the compound. By integrating experimental and computational data, researchers can gain a more comprehensive understanding of how N-(< strong >2H- 1, 3-benzodioxol- 5- yl) - < strong >7-methyl strong > - < strong >3- (morpholine -4- carbonyl) strong > - < strong >1, 8-naphthyridin -4- amine interacts with its biological targets.

Ongoing clinical trials are further exploring the therapeutic potential of naphthyridine derivatives. While results from these trials are still pending, preliminary data suggest that compounds within this class may offer significant advantages over existing treatments due to their multitarget engagement capabilities. The unique structural features of N-(< strong >2H- 1, 3-benzodioxol- 5- yl) - < strong >7-methyl strong > - < strong >3- (morpholine -4- carbonyl) strong > - < str ong >1, 8-naphthyridin -4-am ine str ong >> are particularly noteworthy as they may contribute to enhanced efficacy and reduced toxicity compared to conventional drugs.

The development of novel pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of N-(< str ong >2H- 1, 3-benzodioxol- 5-y l) - str ong >7-methyl str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong >>) is no exception. By leveraging cutting-edge synthetic methods and advanced computational tools, researchers are able to design and optimize molecules with tailored biological activities. This systematic approach has been crucial in advancing our understanding of drug design principles and has paved the way for the development of next-generation therapeutics.

In conclusion, N-(< str ong >2H - 1, 3-benzo diox ol - 5-y l) - str ong >/em>>)-7-methyl->)>)>)>)>)>)>)>)>)>)-carbonylmorpholine)Naph thy rid ine derivative identified by CAS number>>1251564>>36>>9>> represents a significant advancement in pharmaceutical chemistry. Its unique structural features combined with promising preclinical data position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this class of compounds，it is likely that additional derivatives will emerge，each offering new opportunities for treating complex diseases.